Cas no 1928735-53-8 (2-(1-Methyl-1H-pyrazol-4-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol)

• Product Name: 2-(1-Methyl-1H-pyrazol-4-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol
• CAS No: 1928735-53-8
• MF: C₉H₁₂N₄O
• MW: 192.217781066895
• CID: 5740727
• PubChem ID: 130573191
• Update Time: 2025-06-12

2-(1-Methyl-1H-pyrazol-4-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(1-Methyl-1H-pyrazol-4-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol
• EN300-1116529
• 1928735-53-8
• 2-(1-Methylpyrazol-4-yl)-1-(1H-pyrazol-4-yl)ethanol
• 1H-Pyrazole-4-ethanol, 1-methyl-α-1H-pyrazol-4-yl-

• Inchi： 1S/C9H12N4O/c1-13-6-7(3-12-13)2-9(14)8-4-10-11-5-8/h3-6,9,14H,2H2,1H3,(H,10,11)
• InChI Key： XJBZNZSXJBJKLE-UHFFFAOYSA-N
• SMILES： OC(C1C=NNC=1)CC1C=NN(C)C=1

Computed Properties

• Exact Mass: 192.10111102g/mol
• Monoisotopic Mass: 192.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 66.7Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 413.5±35.0 °C(Predicted)
• pka: 13.67±0.20(Predicted)

Additional information on 2-(1-Methyl-1H-pyrazol-4-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol

Chemical Profile of 2-(1-Methyl-1H-pyrazol-4-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol (CAS No. 1928735-53-8)

2-(1-Methyl-1H-pyrazol-4-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the chemical abstracts service number CAS No. 1928735-53-8, belongs to the pyrazole class of molecules, which are widely recognized for their biological activity and therapeutic potential. The presence of multiple pyrazole rings in its structure contributes to its complex molecular architecture, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 2-(1-Methyl-1H-pyrazol-4-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol consists of two pyrazole moieties linked by an ethyl glycol backbone. The substitution pattern, particularly the 1-methyl group on one of the pyrazole rings, introduces additional functional diversity, which can influence its interactions with biological targets. This structural feature is particularly intriguing from a pharmacological perspective, as it may enhance binding affinity or modulate pharmacokinetic properties.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic applications. Pyrazole derivatives, in particular, have been extensively studied due to their ability to modulate various biological pathways. For instance, studies have shown that pyrazole-based compounds can exhibit anti-inflammatory, anticancer, and antimicrobial properties. The dual pyrazole system in 2-(1-Methyl-1H-pyrazol-4-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol suggests that it may interact with multiple targets simultaneously, potentially leading to synergistic effects in therapeutic interventions.

One of the most compelling aspects of this compound is its potential as a scaffold for drug design. The flexibility provided by the ethyl glycol linkage allows for further chemical modification, enabling researchers to fine-tune its pharmacological profile. This adaptability is crucial in modern drug discovery, where the ability to optimize both potency and selectivity is paramount. Additionally, the methyl group on one of the pyrazole rings could serve as a handle for further derivatization, allowing for the creation of analogs with enhanced biological activity or improved pharmacokinetic profiles.

The synthesis of 2-(1-Methyl-1H-pyrazol-4-yl)-1-(1H-pyrazol-4-y)ethanediol presents an interesting challenge due to its complex structure. However, advances in synthetic chemistry have made it increasingly feasible to construct such molecules with high precision. Modern techniques such as transition metal-catalyzed cross-coupling reactions and organometallic chemistry have enabled the efficient assembly of heterocyclic frameworks. These methods not only improve yield but also allow for greater control over regioselectivity and stereoselectivity, which are critical factors in drug development.

From a computational chemistry perspective, 2-(1-Methyl-lH-pyrozrol-l-l)-l-(lH-pyrzrol-l-l)-ethan-I-I ol offers a rich system for studying molecular interactions. High-throughput virtual screening (HTVS) and molecular docking simulations can be employed to identify potential binding sites on biological targets such as enzymes or receptors. These computational approaches are invaluable in predicting how a compound might behave within a biological system before costly experimental validation is undertaken.

The pharmacological evaluation of this compound has already begun in several academic and industrial laboratories. Preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes implicated in inflammatory diseases and cancer progression. The dual pyrazole moieties are thought to enhance binding affinity by simultaneously engaging multiple residues on the target protein. This concept aligns with current trends in drug design, where multivalent interactions are being exploited to improve therapeutic efficacy.

One particularly exciting area of research involves exploring the potential of 2-(l-Methyl-IH-pyrrol-I-l)-l-(IH-pyrrol-I-l)-ethan-I-I ol as an antiviral agent. The pyrazole scaffold is known to interact with viral proteases and polymerases, making it a viable candidate for inhibiting viral replication. Furthermore, the presence of a methyl group could provide steric hindrance that enhances specificity against viral targets while minimizing off-target effects in host cells.

The development of novel therapeutic agents often requires careful consideration of their metabolic stability and potential side effects. In vitro studies have begun to address these concerns by evaluating how 2-(l-Methyl-IH-pyrrol-I-l)-l-(IH-pyrrol-I-l)-ethan-I-I ol is metabolized by key enzymatic pathways such as cytochrome P450 (CYP). Understanding these metabolic profiles early in the discovery process can help identify potential liabilities before advancing into clinical trials.

The future prospects for this compound are promising given its unique structural features and demonstrated biological activity. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacological properties through structural analogs or prodrugs. Collaborative efforts between synthetic chemists, biochemists, and medicinal chemists will be essential in translating this promising lead into a viable therapeutic entity.